![molecular formula C15H26O2 B1516156 (-)-Bisabolol oxide B CAS No. 26184-88-3](/img/structure/B1516156.png)
(-)-Bisabolol oxide B
Overview
Description
This would typically include the compound’s chemical formula, its structure, and its classification (e.g., organic, inorganic, polymer, etc.). It may also include information about its natural occurrence or synthesis .
Synthesis Analysis
This involves detailing the methods used to synthesize the compound, including the starting materials, the type of reaction, and the conditions under which the reaction is carried out .Molecular Structure Analysis
Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This could include reactions with acids or bases, redox reactions, or reactions with other specific reagents .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the substance readily undergoes .Scientific Research Applications
Anti-Inflammatory Properties
- (-)-α-Bisabolol exhibits anti-inflammatory effects by inhibiting the production of nitric oxide and prostaglandin E2 in cells. It reduces the expression of cyclooxygenase-2 and inducible nitric oxide synthase genes, likely through inhibition of NF-κB and AP-1 signaling pathways (Kim et al., 2011).
Nephroprotective Effects
- Bisabolol has been shown to ameliorate cisplatin-induced nephrotoxicity in rats. It significantly reduced oxidative/nitrosative stress and preserved kidney function (Mansoori et al., 2015).
Antimutagenic Activities
- Alpha-bisabolol demonstrates antimutagenic properties, reducing the mutagenic effects of certain chemicals. It also shows inhibitory effects on enzymes involved in the metabolic activation of promutagens (Gomes-Carneiro et al., 2005).
Microbial Biotransformation
- The microbial transformation of (−)-α-Bisabolol by Absidia coerulea has been explored to create more water-soluble metabolites, enhancing its pharmaceutical applications (Park et al., 2022).
Antioxidant and Antimicrobial Activities
- (−)-α-Bisabolol and its metabolites demonstrate antioxidant properties and antimicrobial activity against a panel of human pathogenic bacteria and yeasts (Firat et al., 2021).
Gastroprotective Role
- Bisabolol induces gastroprotection against acute gastric lesions, potentially through the activation of KATP+ channels (Bezerra et al., 2009).
Visceral Antinociceptive Properties
- Alpha-bisabolol exhibits visceral antinociceptive properties in mouse models, potentially through glibenclamide-resistant mechanisms (Leite et al., 2012).
Vascular Relaxation Effects
- (−)-α-Bisabolol causes slow relaxation of isolated blood vessels, possibly through inhibition of calcium influx (Roberts et al., 2013).
Antitumorigenic Potential
- Bisabolol shows antitumorigenic potential in various studies, including its effectiveness against visceral leishmaniasis in a murine model (Corpas-López et al., 2015).
Neuroprotective Effects
- (-)-α-Bisabolol protects against rotenone-induced toxicity in Drosophila melanogaster, suggesting potential neuroprotective effects (Leite et al., 2018).
Anti-Inflammatory Activity in Cotton Gin Trash
- Essential oil and β-bisabolol derived from cotton gin trash exhibit in vitro anti-inflammatory activity, suggesting potential for cosmetic and therapeutic uses (Egbuta et al., 2022).
Influence on Nicotinic Acetylcholine Receptors
- Bisabolol inhibits α7-nicotinic acetylcholine receptors, suggesting its influence on neuroreceptor pathways (Nurulain et al., 2015).
Safety Assessment in Cosmetics
- Bisabolol is assessed as safe for use in cosmetic formulations, with little toxicity at expected levels in these products (Andersen, 1999).
Antigenotoxic and Apoptotic Effects
- Apigenin and bisabolol display antigenotoxic, tumoricidal, and apoptotic effects, indicating their potential in new drug development (Anter et al., 2011).
Apoptosis Induction in Glioma Cells
- Alpha-bisabolol strongly induces apoptosis in glioma cells, showing potential as a novel compound for inhibiting glioma cell growth and survival (Cavalieri et al., 2004).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(2S,5S)-5-methyl-5-[(1S)-4-methylcyclohex-3-en-1-yl]oxolan-2-yl]propan-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(17-15)14(2,3)16/h5,12-13,16H,6-10H2,1-4H3/t12-,13+,15+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKBAYVATPNYHLW-IPYPFGDCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CCC(CC1)C2(CCC(O2)C(C)(C)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC[C@H](CC1)[C@@]2(CC[C@H](O2)C(C)(C)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26184-88-3 | |
Record name | (-)-α-Bisabolol oxide B | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26184-88-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bisabolol oxide B, (-)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026184883 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | [2S-[2α,5β(R*)]]-tetrahydro-α,α,5-trimethyl-5-(4-methyl-3-cyclohexen-1-yl)furan-2-methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.175 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BISABOLOL OXIDE B, (-)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S32G48306Y | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of (-)-α-bisabolol oxide B?
A1: (-)-α-Bisabolol oxide B has the molecular formula C15H26O and a molecular weight of 222.37 g/mol.
Q2: How is (-)-α-Bisabolol oxide B typically identified and quantified in plant extracts?
A2: Gas chromatography coupled with mass spectrometry (GC-MS) is the primary method for both identifying and quantifying (-)-α-Bisabolol oxide B in plant extracts like chamomile essential oil [, , ]. Retention indices, obtained through GC analysis, are compared to databases and literature, while mass spectrometry helps confirm the compound's identity based on its fragmentation pattern.
Q3: Are there variations in the (-)-α-Bisabolol oxide B content in chamomile essential oils from different geographical origins?
A3: Yes, research indicates significant variability in (-)-α-Bisabolol oxide B content across chamomile populations. For instance, one study found (-)-α-Bisabolol oxide B as the main constituent in nine out of ten chamomile lines examined, while another identified chamazulene as the primary compound in a different line [, ]. These variations are likely influenced by factors like climate, soil conditions, and genetic diversity within the chamomile species.
Q4: What other compounds are frequently found alongside (-)-α-Bisabolol oxide B in chamomile essential oil?
A4: Chamomile essential oil exhibits a complex chemical profile. Common constituents found alongside (-)-α-Bisabolol oxide B include:
Q5: Are there any studies investigating the potential of (-)-α-Bisabolol oxide B as a bio-fungicide?
A5: A study explored the use of both essential and recovery oils from Matricaria chamomilla, which contain (-)-α-Bisabolol oxide B, as potential environmentally friendly bio-fungicides []. The research demonstrated their efficacy in inhibiting the growth of fungi commonly found on cultural heritage items. While this indicates promise, more research is needed to understand the specific role of (-)-α-Bisabolol oxide B in this context and to further explore its potential as a bio-fungicide.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.